Cas no 1427432-17-4 (5-[(tert-butoxy)carbonyl]-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylic acid)

• Product Name: 5-[(tert-butoxy)carbonyl]-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylic acid
• CAS No: 1427432-17-4
• MF: C₁₂H₁₉NO₅
• MW: 257.282963991165
• MDL: MFCD23713079
• CID: 5179955
• PubChem ID: 121554075
• Update Time: 2026-03-05

5-[(tert-butoxy)carbonyl]-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(tert-butoxycarbonyl)tetrahydro-1H-furo[3,4-c]pyrrole-3a(3H)-carboxylic acid
• 5-[(tert-butoxy)carbonyl]-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylic acid

• MDL： MFCD23713079
• Inchi： 1S/C12H19NO5/c1-11(2,3)18-10(16)13-4-8-5-17-7-12(8,6-13)9(14)15/h8H,4-7H2,1-3H3,(H,14,15)
• InChI Key： YHUJAKLVDJODPS-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC2(C(O)=O)COCC2C1

Additional information on 5-[(tert-butoxy)carbonyl]-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylic acid

5-[(tert-butoxy)carbonyl]-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 1427432-17-4, known as 5-[(tert-butoxy)carbonyl]-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in advanced chemical systems. The tert-butoxy group and the furo[3,4-c]pyrrole framework contribute to its distinctive properties, making it a subject of interest for researchers exploring novel chemical functionalities.

Recent studies have highlighted the importance of furo[3,4-c]pyrrole derivatives in the development of advanced materials. The incorporation of the tert-butoxy carbonyl group in this compound enhances its stability and reactivity, making it a promising candidate for use in various chemical reactions. For instance, researchers have explored its role in catalytic processes, where its ability to act as a stabilizing agent has been demonstrated under challenging conditions. This property is particularly valuable in the synthesis of complex organic molecules, where precise control over reaction pathways is essential.

The synthesis of 5-[(tert-butoxy)carbonyl]-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the furo[3,4-c]pyrrole skeleton and the subsequent introduction of the tert-butoxy carbonyl group. This process requires meticulous control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency of this process, making it more accessible for large-scale production.

In terms of physical properties, this compound exhibits a high degree of thermal stability and solubility in common organic solvents. These characteristics make it suitable for use in a wide range of applications, including as a precursor for more complex molecules or as an intermediate in pharmaceutical synthesis. The hexahydro-1H-furo[3,4-c]pyrrole framework also contributes to its mechanical properties, which are being explored for potential use in polymer materials.

One of the most exciting developments involving this compound is its application in drug delivery systems. Researchers have found that the tert-butoxy carbonyl group can serve as a protective moiety during drug synthesis, ensuring the stability of sensitive drug molecules during production. This has led to increased interest in using this compound as a building block for novel pharmaceutical agents.

Moreover, recent studies have delved into the electronic properties of this compound, revealing its potential as a component in organic electronics. The conjugated system within the furo[3,4-c]pyrrole framework allows for efficient charge transport, making it a candidate for use in organic semiconductors and light-emitting diodes (OLEDs). These findings underscore the versatility of this compound across multiple disciplines.

In conclusion, 5-[(tert-butoxy)carbonyl]-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxylic acid represents a cutting-edge advancement in organic chemistry. Its unique structure and versatile properties make it an invaluable tool for researchers across various fields. As ongoing studies continue to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly important role in both academic research and industrial applications.